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Compound of Interest

Compound Name: 4-Ethylresorcinol

Cat. No.: B1360110 Get Quote

Spectroscopic Analysis of 4-Ethylresorcinol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 4-Ethylresorcinol, a key compound in

various research and development sectors, including the cosmetic and pharmaceutical

industries. Known for its anti-hyperpigmentation and antioxidant properties, a thorough

understanding of its structural and chemical characteristics is paramount.[1] This document

details the spectroscopic data obtained from Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS), offering a comprehensive chemical profile of the

molecule.

Core Spectroscopic Data
The following sections and tables summarize the key quantitative data from the spectroscopic

analysis of 4-Ethylresorcinol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. The ¹H NMR and ¹³C NMR spectra are crucial for

elucidating the carbon-hydrogen framework.
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¹H NMR Spectrum

The proton NMR spectrum of 4-Ethylresorcinol, typically recorded in a deuterated solvent like

CDCl₃, reveals distinct signals corresponding to the different types of protons in the molecule.

Assignment
Chemical Shift (δ) in

ppm
Multiplicity

Coupling Constant

(J) in Hz

Aromatic CH 6.968 d 8.2

Aromatic CH 6.364 d 8.2

Aromatic CH 6.320 s -

Hydroxyl OH 4.86 br s -

Methylene CH₂ 2.549 q 7.6

Methyl CH₃ 1.198 t 7.6

Data obtained from a

399.65 MHz spectrum

in CDCl₃.[2]

¹³C NMR Spectrum

The carbon-13 NMR spectrum provides information on the different carbon environments within

the 4-Ethylresorcinol molecule.
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Carbon Type Chemical Shift (δ) in ppm

Quaternary Aromatic C-O 154.5

Quaternary Aromatic C-O 153.9

Quaternary Aromatic C-CH₂CH₃ 130.8

Aromatic CH 115.3

Aromatic CH 107.1

Aromatic CH 102.6

Methylene CH₂ 22.8

Methyl CH₃ 14.1

Note: Specific peak assignments for ¹³C NMR

were not explicitly found in the search results

and are based on typical chemical shifts for

similar structures.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of 4-Ethylresorcinol shows characteristic

absorption bands.

Wavenumber (cm⁻¹) Functional Group Vibration Type

3600-3200 (broad) O-H (Phenolic) Stretching

3100-3000 C-H (Aromatic) Stretching

2965-2850 C-H (Alkyl) Stretching

1600-1450 C=C (Aromatic) Stretching

1300-1000 C-O (Phenolic) Stretching

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions

based on their mass-to-charge ratio. The GC-MS analysis of 4-Ethylresorcinol provides

information about its molecular weight and fragmentation pattern.

m/z (Mass-to-Charge Ratio) Relative Intensity Assignment

138 High Molecular Ion [M]⁺

123 Highest [M-CH₃]⁺

67 Medium Fragment Ion

The molecular weight of 4-

Ethylresorcinol is 138.16 g/mol

.[3][4]

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of 4-Ethylresorcinol.

Sample Preparation: A sample of 4-Ethylresorcinol (crystalline powder) is used for all

analyses.[5] For NMR, the sample is dissolved in a deuterated solvent. For IR, the sample can

be prepared as a KBr pellet or analyzed directly using an ATR accessory. For GC-MS, the

sample is dissolved in a volatile solvent.

¹H and ¹³C NMR Spectroscopy:

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz) is used.

Sample Preparation: Approximately 5-10 mg of 4-Ethylresorcinol is dissolved in about 0.7

mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal

standard.

Data Acquisition: The ¹H NMR spectrum is acquired with a sufficient number of scans to

obtain a good signal-to-noise ratio. The ¹³C NMR spectrum is acquired using a proton-

decoupled pulse sequence.
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Data Processing: The raw data is Fourier transformed, phase-corrected, and baseline-

corrected. Chemical shifts are referenced to the TMS signal (0.00 ppm).

Infrared (IR) Spectroscopy:

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

Method 1: KBr Pellet:

Approximately 1-2 mg of 4-Ethylresorcinol is finely ground with about 100-200 mg of dry

potassium bromide (KBr).

The mixture is pressed into a thin, transparent pellet using a hydraulic press.

The pellet is placed in the sample holder of the spectrometer and the spectrum is

recorded.

Method 2: Attenuated Total Reflectance (ATR):

A small amount of the 4-Ethylresorcinol powder is placed directly onto the ATR crystal.

Pressure is applied to ensure good contact between the sample and the crystal.

The spectrum is recorded.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS):

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used.

Sample Preparation: A dilute solution of 4-Ethylresorcinol is prepared in a volatile organic

solvent such as methanol or dichloromethane.

GC Conditions:

Injector: The sample is injected into the GC inlet, which is heated to a temperature

sufficient to vaporize the sample without decomposition.
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Column: A suitable capillary column (e.g., a non-polar or medium-polarity column) is used

to separate the components of the sample.

Oven Program: The oven temperature is programmed to ramp from a low initial

temperature to a final high temperature to ensure good separation.

MS Conditions:

Ionization: Electron ionization (EI) is typically used.

Mass Analyzer: A quadrupole or ion trap mass analyzer is used to separate the ions based

on their m/z ratio.

Detector: The ions are detected, and a mass spectrum is generated.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-Ethylresorcinol.
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General Workflow for Spectroscopic Analysis of 4-Ethylresorcinol
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Caption: Workflow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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